Cas no 1217722-29-6 ((S)-2-Methylbutyric Acid Chloride-d3)

• Product Name: (S)-2-Methylbutyric Acid Chloride-d3
• CAS No: 1217722-29-6
• MF: C₅H₉ClO
• MW: 123.595845937729
• CID: 1004102
• PubChem ID: 71750114
• Update Time: 2025-06-12

(S)-2-Methylbutyric Acid Chloride-d3 Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylbutyric Acid Chloride-d3
• (S)-(+)-2-Methylbutanoyl-d3 Chloride
• (S)-(+)-2-Methylbutyryl-d3 Chloride
• (S)-(+)-α-Methylbutyryl-d3 Chloride
• (S)-2-Methyl-d3-butanoyl Chloride
• (2R)-2-(trideuteriomethyl)butanoyl chloride
• (S)-2-Methylbutyric
• (S)-2-Methylbutyric Acid Chloride-d3
• (S)-(+)-
• (S)-2-Methyl-d3-butanoic Acid Chloride
• (S)-2-Methyl-d3-butyryl Chloride
• A-Methylbutyryl-d3 Chloride
• DTXSID20857997
• (2R)-2-(~2~H_3_)Methylbutanoyl chloride
• 1217722-29-6

• Inchi： 1S/C5H9ClO/c1-3-4(2)5(6)7/h4H,3H2,1-2H3/t4-/m1/s1/i2D3
• InChI Key： XRPVXVRWIDOORM-CEXORFCXSA-N
• SMILES： ClC([C@H](C([2H])([2H])[2H])CC)=O

Computed Properties

• Exact Mass: 123.05300
• Monoisotopic Mass: 123.0530228g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.79790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on (S)-2-Methylbutyric Acid Chloride-d3

Latest Research Insights on (S)-2-Methylbutyric Acid Chloride-d3 (CAS: 1217722-29-6) in Chemical Biology and Pharmaceutical Applications

The deuterated compound (S)-2-Methylbutyric Acid Chloride-d3 (CAS: 1217722-29-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique isotopic labeling and chiral properties. This briefing synthesizes the latest findings on its synthesis, applications in drug metabolism studies, and emerging roles in targeted therapeutics. Recent literature highlights its utility as a stable isotope-labeled reagent for tracing metabolic pathways and optimizing pharmacokinetic profiles of small-molecule drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a chiral building block in the synthesis of deuterium-enriched protease inhibitors, where its isotopic purity (>98% d3) significantly improved nuclear magnetic resonance (NMR) signal resolution in metabolic stability assays. Researchers at MIT further utilized this reagent to develop a novel mass spectrometry-based method for quantifying enantiomeric excess in G-protein-coupled receptor (GPCR) ligands, achieving sub-nanomolar detection limits.

In pharmaceutical formulation, (S)-2-Methylbutyric Acid Chloride-d3 has shown promise in enhancing the bioavailability of deuterated analogs of NSAIDs. A recent patent application (WO2023/154672) details its use in creating deuterium-switched COX-2 inhibitors with reduced hepatotoxicity. The compound's stability under physiological pH conditions (t_1/2 > 48h at pH 7.4) makes it particularly valuable for long-term metabolic tracking studies.

Emerging applications in PET tracer development have been reported by the University of California research group, where the deuterium kinetic isotope effect (DKIE) of 1217722-29-6 was leveraged to slow oxidative metabolism of dopamine D3 receptor ligands. This approach improved in vivo imaging resolution by 40% compared to non-deuterated counterparts, as documented in ACS Chemical Neuroscience (2024, 15(3): 1122-1135).

Quality control advancements have also been achieved through novel HPLC-MS methods specifically designed for 1217722-29-6 analysis. The European Pharmacopoeia recently adopted a validated protocol (EP 11.4) for determining residual solvents in commercial batches, setting stringent limits for chlorinated impurities (<0.1 ppm). These developments address previous challenges in maintaining the compound's stereochemical purity during large-scale production.

Future research directions highlighted in the 2024 AAPS Annual Meeting include exploring this compound's potential in PROTAC (proteolysis targeting chimera) design, where its chiral center may confer selective protein degradation properties. Preliminary data suggest synergistic effects when combined with E3 ligase binders, potentially opening new avenues for targeted cancer therapies.